Cas no 1804855-74-0 (Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate
• CAS No: 1804855-74-0
• MF: C₁₃H₁₀F₅NO₃
• MW: 323.215421199799
• CID: 4944209
• Update Time: 2025-05-23

Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO3/c1-2-21-10(20)5-7-3-4-9(22-13(16,17)18)11(12(14)15)8(7)6-19/h3-4,12H,2,5H2,1H3
• InChI Key： CTRWIZDHHFYOIA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(CC(=O)OCC)=C1C#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate

Research Brief on Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate (CAS: 1804855-74-0)

Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate (CAS: 1804855-74-0) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by its trifluoromethoxy and difluoromethyl groups, is being explored for its applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have focused on its role in modulating enzyme activity and its potential as a precursor for agrochemicals and pharmaceuticals.

The synthesis of Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate involves multi-step organic reactions, including nucleophilic substitution and esterification, to introduce the fluorinated functional groups. Researchers have optimized these synthetic routes to improve yield and purity, which is critical for its application in high-throughput screening and medicinal chemistry. The compound's stability under physiological conditions and its reactivity with various biological targets make it a promising candidate for further investigation.

Recent publications highlight the compound's potential in inhibiting specific enzymes involved in inflammatory pathways. For instance, a 2023 study demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. The study reported that derivatives of Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate exhibited potent anti-inflammatory activity in vitro, with minimal cytotoxicity, suggesting its potential for developing new anti-inflammatory drugs.

In addition to its pharmaceutical applications, this compound has also been investigated for its use in agrochemicals. Its fluorinated structure contributes to enhanced lipophilicity and membrane permeability, which are desirable properties for pesticides and herbicides. A 2022 study explored its derivatives as potential fungicides, showing remarkable efficacy against common plant pathogens. The study emphasized the compound's low environmental persistence, aligning with the growing demand for sustainable agrochemical solutions.

Despite these promising findings, challenges remain in the large-scale production and formulation of Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate. Researchers are actively working on optimizing synthetic protocols to reduce costs and improve scalability. Furthermore, detailed pharmacokinetic and toxicological studies are needed to fully assess its safety profile for human and environmental use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into practical applications.

In conclusion, Ethyl 2-cyano-3-difluoromethyl-4-(trifluoromethoxy)phenylacetate (CAS: 1804855-74-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique fluorinated structure and demonstrated bioactivity make it a valuable candidate for drug discovery and agrochemical development. Continued research and development efforts will be essential to unlock its full potential and address existing challenges in its application.